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Compound of Interest

Compound Name: 6-Chloro-1-indanone

Cat. No.: B079716 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides essential, immediate safety and logistical

information for 6-Chloro-1-indanone, including operational and disposal plans, to ensure a

secure laboratory environment.

Chemical Profile and Hazards

6-Chloro-1-indanone is a chlorinated indanone compound often used as a pharmaceutical

intermediate in various research and development applications.[1][2] It is a solid, typically a

white to off-white powder, that is stable under normal conditions.[1] However, it is classified as

a hazardous substance, and proper precautions must be taken to avoid exposure.

The primary hazards associated with 6-Chloro-1-indanone are:

Acute Oral Toxicity: Harmful if swallowed.[1]

Skin Irritation: Causes skin irritation upon contact.[3][4]

Eye Irritation: Causes serious eye irritation.[3][4]

Respiratory Irritation: May cause respiratory tract irritation if inhaled.[5]

It is crucial to handle this compound with care, utilizing appropriate personal protective

equipment and adhering to safe laboratory practices.
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following table summarizes the recommended PPE for handling 6-Chloro-1-indanone.

Protection Type Recommended Equipment Specifications and Use

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Goggles should meet EN 166

or OSHA 29 CFR 1910.133

standards.[3][4] A face shield

should be worn over goggles,

particularly when there is a risk

of splashing.

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for tears or punctures before

use and change them

immediately if contaminated.[3]

Body Protection
Flame-Resistant Laboratory

Coat

A fully buttoned lab coat

provides a barrier against

splashes. Wear appropriate

protective clothing to prevent

skin exposure.[3][4]

Respiratory Protection Fume Hood or Respirator

All handling of this compound

should be conducted in a

chemical fume hood.[5] If a

fume hood is not available, a

NIOSH/MSHA approved

respirator should be used.[3][5]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is essential for the safe handling of 6-Chloro-1-
indanone.

1. Preparation and Inspection:
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Ensure the chemical fume hood is operational and the sash is at the appropriate height.

Inspect all PPE for integrity before donning.

Confirm that an emergency eyewash station and safety shower are accessible and

operational.[3][4]

Prepare all necessary equipment and reagents before handling the compound.

2. Chemical Handling:

Conduct all weighing and transferring of 6-Chloro-1-indanone within a chemical fume hood

to avoid the formation of dust and aerosols.[5]

Use compatible tools and containers to prevent reactions.

Keep containers tightly closed when not in use.[4]

Avoid contact with skin and eyes.[4][5]

3. Storage:

Store 6-Chloro-1-indanone in a cool, dry, and well-ventilated area.[4]

Keep the container tightly closed and protected from direct sunlight.[4]

Store away from incompatible materials such as strong oxidizing agents, strong acids, strong

bases, and strong reducing agents.[3][4]

Emergency and First Aid Procedures
In case of accidental exposure, immediate action is critical.
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Exposure Type First Aid Measures

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.[3][4]

Seek immediate medical attention.

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothing

and shoes.[3][4] Get medical attention if irritation

develops or persists.[5]

Inhalation

Remove to fresh air.[3][4] If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Get medical aid if a cough or other

symptoms appear.[5]

Ingestion

Clean mouth with water and drink plenty of

water afterwards.[6] Do NOT induce vomiting.[5]

Call a physician or poison control center

immediately.

Disposal Plan
Proper disposal of 6-Chloro-1-indanone and its containers is crucial to prevent environmental

contamination and ensure regulatory compliance.

Chemical Waste: Dispose of surplus and non-recyclable 6-Chloro-1-indanone through a

licensed disposal company.[7] All chemical waste must be in appropriate, compatible, and

tightly sealed containers labeled as "HAZARDOUS WASTE".[7]

Contaminated Materials: Any materials contaminated with 6-Chloro-1-indanone, such as

gloves, filter paper, and empty containers, should be treated as hazardous waste and

disposed of accordingly.

Container Disposal: Do not reuse empty containers. Dispose of them as unused product in

accordance with local regulations.
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Experimental Workflow for Handling 6-Chloro-1-
indanone
The following diagram illustrates the standard workflow for safely handling 6-Chloro-1-
indanone in a laboratory setting.
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Caption: Workflow for Safe Handling of 6-Chloro-1-indanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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